Cas no 1220696-57-0 (2-(difluoromethyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

• Product Name: 2-(difluoromethyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• CAS No: 1220696-57-0
• MF: C₁₂H₁₆BF₂NO₂
• MW: 255.06875038147
• CID: 4578671
• PubChem ID: 59535308
• Update Time: 2025-11-01

2-(difluoromethyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(difluoromethyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• SCHEMBL2426942
• CS-0090822
• DB-181446
• Z2049757506
• D85552
• TQU0410
• OTTJYNVKDDYWAP-UHFFFAOYSA-N
• 1220696-57-0
• 2-(difluoromethyl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• HS-9060
• EN300-384433

• Inchi： 1S/C12H16BF2NO2/c1-11(2)12(3,4)18-13(17-11)8-5-6-9(10(14)15)16-7-8/h5-7,10H,1-4H3
• InChI Key： OTTJYNVKDDYWAP-UHFFFAOYSA-N
• SMILES： C1(C(F)F)=NC=C(B2OC(C)(C)C(C)(C)O2)C=C1

Computed Properties

• Exact Mass: 255.1242152g/mol
• Monoisotopic Mass: 255.1242152g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.4Ų

Additional information on 2-(difluoromethyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

Introduction to 2-(difluoromethyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine and Its Applications in Modern Chemical Research

2-(difluoromethyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine, with the CAS number 1220696-57-0, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of a difluoromethyl group and a tetramethyl-1,3,2-dioxaborolan-2-yl substituent, make it a valuable intermediate in synthetic chemistry and drug development.

The difluoromethyl group is a key functional moiety in modern medicinal chemistry due to its ability to enhance metabolic stability and binding affinity. This group is often incorporated into drug molecules to improve their pharmacokinetic properties. In contrast, the tetramethyl-1,3,2-dioxaborolan-2-yl moiety serves as an effective protecting group for boronic acids, facilitating cross-coupling reactions such as Suzuki-Miyaura couplings. These reactions are cornerstone techniques in organic synthesis, enabling the construction of complex molecular architectures with high precision.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting various diseases. Pyridine derivatives have been extensively studied for their potential applications in oncology, neurology, and anti-inflammatory therapies. The compound 1220696-57-0 has emerged as a promising candidate in these efforts due to its unique chemical properties. Its ability to undergo selective functionalization while maintaining structural integrity makes it an ideal building block for designing next-generation pharmaceuticals.

One of the most compelling aspects of 2-(difluoromethyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine is its role in the development of small-molecule inhibitors. These inhibitors are designed to interact with specific biological targets at the molecular level. For instance, studies have shown that pyridine-based compounds can modulate enzyme activity and receptor binding affinity. The presence of the difluoromethyl group further enhances these interactions by improving lipophilicity and reducing susceptibility to metabolic degradation.

The tetramethyl-1,3,2-dioxaborolan-2-yl substituent not only provides stability during synthetic transformations but also allows for post-synthetic modifications. This flexibility is crucial in drug discovery pipelines where rapid iteration and optimization are essential. Researchers have leveraged this compound to develop novel scaffolds with improved pharmacological profiles. For example, derivatives of this molecule have been investigated for their potential as kinase inhibitors, which play a critical role in cancer therapy.

Advances in computational chemistry have further accelerated the exploration of 1220696-57-0 and its derivatives. Molecular modeling techniques enable scientists to predict the behavior of these compounds before they are synthesized in the lab. This approach has significantly reduced the time and cost associated with drug development by minimizing experimental trials. Additionally, high-throughput screening methods have been employed to identify lead compounds with desirable properties rapidly.

The synthesis of 2-(difluoromethyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine involves multi-step organic reactions that showcase the ingenuity of modern synthetic methodologies. Key steps include halogen-metal exchange followed by cross-coupling reactions with boronic acids. These processes highlight the importance of carefully selected reagents and catalysts to achieve high yields and purity. The compound's stability under various reaction conditions makes it a preferred choice for researchers aiming to push the boundaries of synthetic organic chemistry.

In conclusion,1220696-57-0 represents a significant advancement in pharmaceutical chemistry due to its versatile applications and structural features. Its role in developing novel therapeutic agents underscores its importance in modern drug discovery efforts. As research continues to evolve,difluoromethyl and boronic acid-containing compounds like this one will undoubtedly play pivotal roles in addressing unmet medical needs worldwide.